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Get Quote

Available Information on Gamma-Coniceine

The table below summarizes the key chemical properties and analytical data found in the search results.

Property Details

CAS Number 1604-01-9 [1]

Chemical Formula C8H15N [1]

Molecular Weight 125.211 g/mol [1]

Density 0.91 g/cm³ [1]

Boiling Point 171°C at 760 mmHg [1]

Flash Point 48.5°C [1]

Toxicity (Mouse Bioassay) LD (Lethal Dose) of 4.4 mg/kg for γ-coniceine [2]

Quantification Method Thin-Layer Chromatography (TLC) [3]

Reported Recovery 82.6% ± 3.9% for γ-coniceine [3]
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Property Details

Detection Limit (TLC) 0.7 μg per spot [3]

Thin-Layer Chromatography (TLC) Method

One search result details a TLC method for analyzing gamma-Coniceine and coniine in plant foliage [3].

The workflow for this method can be summarized as follows, which could form the basis of one of your

experimental protocols:
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Start: C. maculatum Foliage Sample

Acid Extraction
(Aqueous Sulfuric Acid)

pH Adjustment
(Adjust to pH 9)

Solvent Extraction
(Exhaustive extraction with Chloroform)

Sample Concentration
(Partial evaporation of chloroform extract)

TLC Analysis
(Spot sample and standards on TLC plate)

Derivatization
(Spray with Dragendorff's Reagent)

Detection & Quantification
(Visual comparison of spot intensity)

Result: Quantification of γ-Coniceine
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Click to download full resolution via product page

Key Troubleshooting Considerations for Your Content

Based on the information available, here are some potential issues you could address in your FAQ and

troubleshooting guides:

Problem: Poor Recovery Rates

Possible Cause: Inefficient extraction or pH adjustment during sample preparation. The
published TLC method reports an average recovery of 82.6% for gamma-Coniceine [3].

Significantly lower values indicate a problem.
Troubleshooting Tip: Meticulously validate the pH adjustment step in the sample preparation

process. Recoveries are considered acceptable when statistical tests show they are not
significantly different from 100% [3].

Problem: Inconsistent or Faint TLC Spots

Possible Cause: The concentration of the analyte is too low, or the derivatization reaction is
incomplete.

Troubleshooting Tip: Ensure the chloroform extract is concentrated enough before spotting.
Confirm that the Dragendorff's reagent is fresh and has been applied correctly. The visual

quantification relies on a clear color reaction [3].

Problem: High Toxicological Risk

Context: Gamma-Coniceine is significantly more potent than related compounds like N-

methylconiine [2].
Safety Protocol: Emphasize strict safe handling procedures in all guides, given the high

potency and toxicity of this compound.

How to Proceed with Your Technical Center

The current information is a starting point. To build a comprehensive support center, I suggest you:

Consult Broader Sources: The search results are limited. You may find detailed standard operating
procedures (SOPs) for alkaloid analysis in official pharmacopeias (like USP or EP) or method

validation guidelines from bodies like ICH (International Council for Harmonisation).
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Expand Technique Coverage: Modern laboratories often use more advanced techniques like High-
Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry
(LC-MS/MS) for more precise and sensitive quantification. Your support center would benefit greatly

from including protocols for these methods.
Embrace the Available Data: The provided TLC method, toxicity data, and chemical properties are

valid and can be used to create initial content for your technical guides.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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